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Compound of Interest

Compound Name:

4-Amino-6-

(trifluoromethyl)benzene-1,3-

disulfonamide

Cat. No.: B123070 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide, a carbonic anhydrase inhibitor with potential

applications in anti-tumor and anti-glaucoma research. The following sections detail the

compound's properties, associated hazards, safe handling procedures, and relevant

experimental protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide is presented in the table below. This information

is crucial for safe storage and handling.
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Property Value

CAS Number 654-62-6[1][2][3]

Molecular Formula C₇H₈F₃N₃O₄S₂[1][2][3]

Molecular Weight 319.28 g/mol [1][2]

Appearance White powder[3]

Melting Point 241-246 °C[4]

Boiling Point 562.8°C at 760 mmHg[4]

Density 1.743 g/cm³[4]

Solubility DMSO (Slightly), Methanol (Slightly)[4]

Storage Temperature 2-8°C[4]

Safety and Hazard Information
4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide is classified as a hazardous

substance. The GHS hazard statements indicate that it can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[5] Adherence to safety precautions is mandatory

to prevent exposure.

Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[5]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[5]

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
H335: May cause respiratory irritation[5]

Precautionary Statements:
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize risk of exposure.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or holes before use.

[6]

Eyes
Safety glasses with side

shields or goggles

Provides protection against

splashes and airborne

particles.[6]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing.[6]

Body Laboratory coat

A standard lab coat is required

to protect against skin contact.

[6]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

is generated. The type of

respirator should be selected

based on a formal risk

assessment.[6]

Storage and Disposal:
Store in a cool, dry, and well-ventilated area away from incompatible substances.[3] Keep the

container tightly closed. Disposal should be in accordance with local, state, and federal

regulations.

Experimental Protocols
As a carbonic anhydrase inhibitor, a primary experimental application for 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide is to determine its inhibitory activity against
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carbonic anhydrase enzymes.[7][8] The following is a generalized protocol for a colorimetric

carbonic anhydrase inhibition assay.

Carbonic Anhydrase Inhibition Assay Protocol
Objective: To determine the inhibitory effect of 4-Amino-6-(trifluoromethyl)benzene-1,3-
disulfonamide on carbonic anhydrase activity.

Materials and Reagents:

Carbonic Anhydrase (CA) enzyme (e.g., from bovine erythrocytes)

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide (Test Inhibitor)

Acetazolamide (Positive Control Inhibitor)

p-Nitrophenyl acetate (p-NPA) (Substrate)

Tris-HCl buffer (e.g., 50 mM, pH 7.4)

DMSO (for dissolving inhibitor and substrate)

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Procedure:

Reagent Preparation:

Prepare a stock solution of the CA enzyme in cold Tris-HCl buffer.

Prepare a stock solution of p-NPA in DMSO.

Prepare a stock solution of 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide in

DMSO. Create a dilution series to test a range of concentrations.

Prepare a stock solution of Acetazolamide in DMSO for use as a positive control.
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Assay Setup (in a 96-well plate):

Blank wells: Add assay buffer and substrate solution (no enzyme).

Control wells (No inhibitor): Add assay buffer, CA enzyme solution, and DMSO (vehicle

control).

Test inhibitor wells: Add assay buffer, CA enzyme solution, and the desired concentration

of 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide solution.

Positive control wells: Add assay buffer, CA enzyme solution, and the desired

concentration of Acetazolamide solution.

Enzyme-Inhibitor Pre-incubation:

Add the assay buffer and inhibitor solutions (or DMSO for control) to the respective wells.

Add the CA enzyme solution to all wells except the blank wells.

Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to

the enzyme.

Reaction Initiation and Measurement:

Initiate the reaction by adding the p-NPA substrate solution to all wells.

Immediately place the microplate in a plate reader and measure the absorbance at 405

nm in kinetic mode at 30-second intervals for 10-30 minutes.

Data Analysis:

Calculate the rate of reaction (change in absorbance over time) for each well.

Determine the percent inhibition for each concentration of the test inhibitor and positive

control relative to the control (no inhibitor) wells.

Plot the percent inhibition versus the inhibitor concentration to determine the IC₅₀ value

(the concentration of inhibitor that causes 50% inhibition of the enzyme activity).
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Visualizations
Experimental Workflow for Carbonic Anhydrase
Inhibition Assay
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1. Reagent Preparation

2. Assay Plate Setup (96-well)

3. Pre-incubation

4. Reaction & Measurement

5. Data Analysis
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Caption: Workflow for determining the inhibitory activity of a compound against carbonic

anhydrase.

Mechanism of Action: Carbonic Anhydrase Inhibition
4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide functions as a carbonic anhydrase

inhibitor.[7][8] Carbonic anhydrases are enzymes that catalyze the reversible hydration of

carbon dioxide to bicarbonate and a proton. By inhibiting this enzyme, the compound disrupts

this physiological process. This mechanism is the basis for its potential therapeutic effects in

conditions such as glaucoma, where reducing bicarbonate formation can lower intraocular

pressure, and in some cancers that rely on carbonic anhydrase activity for pH regulation and

proliferation.
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Caption: Inhibition of carbonic anhydrase by 4-Amino-6-(trifluoromethyl)benzene-1,3-
disulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b123070?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9164994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9164994/
https://pubmed.ncbi.nlm.nih.gov/34982568/
https://pubmed.ncbi.nlm.nih.gov/34982568/
https://www.protocols.io/view/carbonic-anhydrase-activity-assay-z8xf9xn.pdf
https://www.abcam.com/en-us/products/assay-kits/carbonic-anhydrase-ca-inhibitor-screening-kit-colorimetric-ab283387
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00707.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/329/277/mak404bul-mk.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/69561
https://pubchem.ncbi.nlm.nih.gov/compound/69561
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890587/
https://www.benchchem.com/product/b123070#safety-and-handling-of-4-amino-6-trifluoromethyl-benzene-1-3-disulfonamide
https://www.benchchem.com/product/b123070#safety-and-handling-of-4-amino-6-trifluoromethyl-benzene-1-3-disulfonamide
https://www.benchchem.com/product/b123070#safety-and-handling-of-4-amino-6-trifluoromethyl-benzene-1-3-disulfonamide
https://www.benchchem.com/product/b123070#safety-and-handling-of-4-amino-6-trifluoromethyl-benzene-1-3-disulfonamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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